Cas no 2229641-17-0 (3-(4-nitrobut-3-en-1-yl)-1H-indole)

• Product Name: 3-(4-nitrobut-3-en-1-yl)-1H-indole
• CAS No: 2229641-17-0
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 6447250
• PubChem ID: 165880192
• Update Time: 2025-06-12

3-(4-nitrobut-3-en-1-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(4-nitrobut-3-en-1-yl)-1H-indole
• EN300-1790658
• 2229641-17-0

• Inchi： 1S/C12H12N2O2/c15-14(16)8-4-3-5-10-9-13-12-7-2-1-6-11(10)12/h1-2,4,6-9,13H,3,5H2/b8-4+
• InChI Key： FWEFQPXMKVNUJQ-XBXARRHUSA-N
• SMILES： [O-][N+](/C=C/CCC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.6Ų

Additional information on 3-(4-nitrobut-3-en-1-yl)-1H-indole

Introduction to 3-(4-nitrobut-3-en-1-yl)-1H-indole (CAS No. 2229641-17-0)

3-(4-nitrobut-3-en-1-yl)-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 2229641-17-0, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of nitroalkene-indole derivatives, a subset of molecules that exhibit diverse biological activities due to their unique structural features. The presence of both a nitro group and an indole moiety in its molecular framework suggests potential interactions with biological targets, making it a valuable scaffold for drug discovery and development.

The chemical structure of 3-(4-nitrobut-3-en-1-yl)-1H-indole consists of a but-3-enyl chain substituted at the 4-position with a nitro group, which is further linked to a benzene ring fused with a pyrrole ring (the indole core). This arrangement creates a molecule with both electrophilic and nucleophilic sites, enabling it to participate in various chemical reactions and biological interactions. The nitro group, in particular, is known for its ability to engage in redox reactions and hydrogen bonding, while the indole moiety is recognized for its role in modulating neurotransmitter systems and inflammatory pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroalkene-indole derivatives. These compounds have been investigated for their possible applications in treating neurological disorders, cancer, and infectious diseases. The structural motif of 3-(4-nitrobut-3-en-1-yl)-1H-indole has been hypothesized to contribute to its bioactivity by interacting with specific enzymes or receptors involved in disease pathways. For instance, the indole scaffold is well-documented for its presence in natural products like serotonin and melatonin, which play crucial roles in regulating mood and sleep.

One of the most compelling aspects of 3-(4-nitrobut-3-en-1-yl)-1H-indole is its potential as a lead compound for further derivatization. Medicinal chemists often modify such scaffolds to enhance their potency, selectivity, and pharmacokinetic properties. The nitro group can be reduced to an amine or converted into an azide or other functional groups, providing multiple avenues for structural optimization. Additionally, the double bond in the butenyl chain offers opportunities for geometric isomerization studies, which can influence the compound’s biological activity.

Recent studies have begun to explore the synthetic routes toward 3-(4-nitrobut-3-en-1-yl)-1H-indole, focusing on efficient and scalable methodologies. One such approach involves the condensation of 4-nitrobutanal with indole derivatives under controlled conditions, followed by dehydration to form the desired alkene. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce the butenyl chain onto the indole core with high regioselectivity. These synthetic strategies highlight the compound’s feasibility as an intermediate in larger drug discovery programs.

The biological evaluation of 3-(4-nitrobut-3-en-1-yl)-1H-indole has revealed promising preliminary findings. In vitro assays have indicated potential activity against certain cancer cell lines, where it may interfere with critical signaling pathways involved in proliferation and apoptosis. Furthermore, preliminary pharmacokinetic studies suggest that this compound exhibits reasonable solubility and stability under physiological conditions, which are essential attributes for further development into a therapeutic agent.

The role of computational chemistry has also been instrumental in understanding the behavior of 3-(4-nitrobut-3-en-1-yl)-1H-indole. Molecular modeling techniques have been used to predict how this molecule might bind to biological targets such as enzymes or receptors. These simulations provide insights into key interactions that could explain its observed bioactivity and guide future modifications aimed at improving therapeutic efficacy.

Future research directions for 3-(4-nitrobut-3-en-1-yl)-1H-indole include exploring its mechanism of action in greater detail. Understanding how this compound interacts with specific proteins or nucleic acids at a molecular level will be crucial for optimizing its therapeutic potential. Additionally, investigating its effects on animal models could provide valuable data on its safety profile and efficacy before moving into human clinical trials.

The versatility of nitroalkene-indole derivatives like 3-(4-nitrobut-3-en-1-yl)-1H-indole underscores their importance as building blocks in medicinal chemistry. As research continues to uncover new biological functions associated with these molecules, compounds like this one are likely to play an increasingly significant role in developing innovative treatments for various diseases.

In conclusion,3-(4-nitrobut-3-en-1-yl)-1H-indole (CAS No. 2229641-17-0) represents a fascinating example of how structural complexity can lead to novel bioactivity. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.